Cas no 281-09-4 (3,7,9-Trioxabicyclo[3.3.1]nonane(7CI,8CI,9CI))

• Product Name: 3,7,9-Trioxabicyclo[3.3.1]nonane(7CI,8CI,9CI)
• CAS No: 281-09-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 249551
• PubChem ID: 57357882
• Update Time: 2025-04-19

3,7,9-Trioxabicyclo[3.3.1]nonane(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3,7,9-Trioxabicyclo[3.3.1]nonane(7CI,8CI,9CI)
• 3,7,9-Trioxabicyclo[3.1.1]nonane
• 3,7,9-trioxabicyclo[3.3.1]nonane
• SCHEMBL18207922
• DTXSID30723917
• 281-09-4
• 3,7,9-Trioxabicyclo[3,1.1]nonane

• Inchi： 1S/C6H10O3/c1-5-2-8-4-6(9-5)3-7-1/h5-6H,1-4H2
• InChI Key： XUKMUTXYTSHEJH-UHFFFAOYSA-N
• SMILES： O1C2COCC1COC2

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69